Cas no 1255638-78-8 (2-(2-Methoxy-5-methylphenyl)isonicotinic acid)

• Product Name: 2-(2-Methoxy-5-methylphenyl)isonicotinic acid
• CAS No: 1255638-78-8
• MF: C₁₄H₁₃NO₃
• MW: 243.257923841476
• CID: 2760766
• PubChem ID: 53223215
• Update Time: 2025-04-21

2-(2-Methoxy-5-methylphenyl)isonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-METHOXY-5-METHYLPHENYL)ISONICOTINIC ACID
• MFCD17677764
• 2-(2-Methoxy-5-methylphenyl)Isonicotinic acid, 95%
• DTXSID70687463
• 1255638-78-8
• 2-(2-Methoxy-5-methylphenyl)isonicotinic acid

• Inchi： 1S/C14H13NO3/c1-9-3-4-13(18-2)11(7-9)12-8-10(14(16)17)5-6-15-12/h3-8H,1-2H3,(H,16,17)
• InChI Key： MDXXKMHCRCYDTD-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(C)=CC=1C1C=C(C(=O)O)C=CN=1

Computed Properties

• Exact Mass: 243.08954328Da
• Monoisotopic Mass: 243.08954328Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 59.4Ų